Cas no 1204580-70-0 (2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester)

• Product Name: 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester
• CAS No: 1204580-70-0
• MF: C₁₉H₂₁BF₂O₃
• MW: 346.176052808762
• MDL: MFCD11109351
• CID: 856970
• Update Time: 2026-04-29

2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester

• MDL： MFCD11109351
• Inchi： InChI=1S/C19H21BF2O3/c1-18(2)19(3,4)25-20(24-18)16-15(11-10-14(21)17(16)22)23-12-13-8-6-5-7-9-13/h5-11H,12H2,1-4H3
• InChI Key： NAHWIASKEBANNQ-UHFFFAOYSA-N
• SMILES： CC1(C)C(C)(C)OB(C2=C(C=CC(=C2F)F)OCC3=CC=CC=C3)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4

Additional information on 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester

Introduction to 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester (CAS No: 1204580-70-0) and Its Emerging Applications in Chemical Biology

2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester, identified by the CAS number 1204580-70-0, is a sophisticated organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is characterized by its unique structural features, including a difluorinated phenyl ring and a benzyloxy substituent, which contribute to its distinct chemical properties and biological activities. The pinacol ester moiety further enhances its stability, making it a valuable intermediate in synthetic chemistry and drug development.

The compound's bifunctional nature—comprising both a boronic acid group and an aromatic ring with fluorine atoms—makes it particularly useful in various biochemical applications. Boronic acids are well-known for their ability to form reversible covalent bonds with diols, a property that has been exploited in the development of protease inhibitors and other therapeutic agents. The presence of fluorine atoms in the phenyl ring introduces additional electronic and steric effects, which can modulate the compound's reactivity and biological interactions.

In recent years, 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester has been extensively studied for its potential in drug discovery and molecular recognition. One of the most promising applications of this compound is in the field of targeted proteolysis, where it serves as a key intermediate in the synthesis of protease inhibitors. These inhibitors have shown significant promise in treating various diseases, including cancer and inflammatory disorders. The difluorinated aromatic ring enhances the compound's binding affinity to target enzymes, improving its efficacy as an inhibitor.

Moreover, the benzyloxy group provides a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications. This flexibility has made 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester a versatile tool in medicinal chemistry. Recent studies have demonstrated its utility in designing small-molecule probes for imaging and diagnostics. The ability of boronic acids to form stable complexes with diols has been leveraged to develop novel contrast agents for magnetic resonance imaging (MRI), offering improved resolution and sensitivity.

The emerging field of fluorinated boronic acids has also opened new avenues for therapeutic intervention. Fluorine atoms are known to enhance metabolic stability and bioavailability of drugs, making them attractive for pharmaceutical applications. The incorporation of fluorine into 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester not only improves its pharmacokinetic properties but also allows for fine-tuning of its biological activity. This has led to the development of novel compounds with enhanced selectivity and potency.

Another exciting application of this compound is in the realm of click chemistry and biorthogonal reactions. Boronic acids are integral components in Suzuki-Miyaura cross-coupling reactions, which are widely used to construct complex organic molecules. The stability provided by the pinacol ester group makes 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester an ideal candidate for these reactions, enabling the rapid assembly of biologically active molecules. This capability has been particularly valuable in the synthesis of libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and selectivity of 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester. Molecular modeling studies have revealed that the presence of fluorine atoms influences both electronic distribution and steric interactions within the molecule. These insights have guided researchers in designing derivatives with improved properties for specific applications. For instance, computational studies have identified optimal substitution patterns that enhance binding affinity to target proteins while minimizing off-target effects.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as materials science and nanotechnology. Boronic acids have been explored as building blocks for self-assembling materials due to their ability to form dynamic covalent networks. The unique structural features of 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester make it an attractive candidate for designing novel materials with tailored properties. These materials could find applications in drug delivery systems, where precise control over molecular interactions is crucial.

In conclusion, 2,3-Difluoro-6-(benzyloxy)phenylboronic acid pinacol ester (CAS No: 1204580-70-0) represents a fascinating example of how structural modifications can lead to novel compounds with diverse applications. Its unique combination of functional groups—boronic acid, difluorinated phenyl ring, and benzyloxy substituent—makes it a versatile tool in chemical biology and drug development. As research continues to uncover new ways to exploit its properties, this compound is poised to play an increasingly important role in advancing therapeutic interventions and material science innovations.